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Compound of Interest

Compound Name: Alexa Fluor 647 NHS Ester

Cat. No.: B12289133 Get Quote

Essential Safety and Handling for Alexa Fluor®
647 NHS Ester
This guide provides immediate safety, operational, and disposal information for the handling of

Alexa Fluor® 647 NHS Ester. It is intended for researchers, scientists, and drug development

professionals to ensure safe and effective use in the laboratory.

Personal Protective Equipment (PPE)
While Alexa Fluor® 647 NHS Ester is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential to minimize exposure and ensure a safe

working environment. The following personal protective equipment should be worn when

handling the compound, particularly in its solid, powdered form and when preparing solutions.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Should comply with ANSI

Z87.1 standards and provide a

complete seal around the eyes

to protect against dust

particles.

Face Shield

Recommended to be worn in

conjunction with safety

goggles, especially when

handling larger quantities, to

protect against splashes.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Nitrile gloves

offer good resistance to a

range of chemicals. Gloves

should be inspected for any

signs of degradation or

punctures before use.

Respiratory Protection
Air-Purifying Respirator (APR)

with P100 filters

A NIOSH-approved half-mask

or full-face APR is advised

when handling the powdered

form of the dye to prevent

inhalation. A proper fit test is

mandatory before use.

Protective Clothing Laboratory Coat

A full-length lab coat,

preferably with elastic cuffs,

should be worn to prevent skin

contact.

Disposable Gown/Apron

For procedures with a higher

risk of contamination, a

disposable gown or a

chemical-resistant apron

should be worn over the lab

coat.
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Closed-toe Shoes
Required at all times within the

laboratory.

Operational Handling and Storage
Proper handling and storage are crucial to maintain the integrity and reactivity of Alexa Fluor®

647 NHS Ester.

Parameter Specification

Storage of Unreconstituted Dye
Store at ≤ -15°C, desiccated and protected from

light.[1]

Storage of Reconstituted Dye Solution (in

DMSO)

Can be stored at ≤ -15°C for up to two weeks.[1]

To prevent degradation from moisture, it is best

to prepare single-use aliquots.

Reconstitution Solvent
High-quality anhydrous dimethylformamide

(DMF) or dimethylsulfoxide (DMSO).[2]

pH for Labeling Reaction

The optimal pH range for the conjugation

reaction is 8.3 - 8.5.[3] A buffer closer to neutral

pH can be used for more selective labeling of

the N-terminus.[2]

Incompatible Buffers

Do not use buffers containing primary amines,

such as Tris, as they will compete with the target

molecule for reaction with the NHS ester.[4]

Experimental Protocol: Protein Labeling
This protocol provides a general procedure for conjugating Alexa Fluor® 647 NHS Ester to a

protein, such as an antibody.

Materials:

Alexa Fluor® 647 NHS Ester

Protein to be labeled (at a concentration of at least 2 mg/mL for optimal results)[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.reddit.com/r/microscopy/comments/697653/proper_dye_disposal/
https://www.reddit.com/r/microscopy/comments/697653/proper_dye_disposal/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://www.organ.su.se/internal/files/rutine_chemical%20wast%20to%20water.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://ehs.princeton.edu/laboratory-research/laboratory-safety/research-waste-management/laboratory-waste
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12289133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Buffer: 0.1–0.2 M sodium bicarbonate buffer, pH 8.3[2]

Anhydrous DMSO or DMF

Purification column (e.g., Sephadex G-25)[4]

Procedure:

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of at

least 2 mg/mL.[2]

Prepare Dye Stock Solution: Immediately before use, dissolve Alexa Fluor® 647 NHS Ester

in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[1]

Labeling Reaction: Add the calculated amount of the dye stock solution to the protein

solution while gently vortexing. The molar ratio of dye to protein may need to be optimized,

but a common starting point is a 10-fold molar excess of the dye.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.[2]

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column, such as Sephadex G-25.[4]

Storage of Conjugate: Store the purified protein conjugate at 4°C, protected from light. For

long-term storage, consider adding a carrier protein (e.g., 0.1% BSA) and a preservative

(e.g., 2 mM sodium azide) and storing at >0.5 mg/mL.[1]

Disposal Plan
All waste generated from the use of Alexa Fluor® 647 NHS Ester should be treated as

chemical waste and segregated from regular trash.

Unused or Expired Solid Dye: The original vial containing the solid dye should be placed in a

designated, sealed, and clearly labeled hazardous waste container. Do not dispose of the

solid powder in the regular trash.
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Concentrated Solutions (e.g., in DMSO or DMF): Collect all concentrated stock solutions in a

sealed, labeled hazardous waste container. Never dispose of concentrated solutions

containing organic solvents down the drain.

Dilute Aqueous Solutions: For aqueous waste from labeling reactions, ensure the reactive

NHS ester is quenched by adjusting the pH to between 7 and 8.5 if necessary. Collect these

solutions in a designated hazardous waste container. Do not pour down the drain.

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with the dye should be collected in a designated hazardous waste

container. Non-disposable glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone), and the rinsate should be collected as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of your hazardous waste containers, following all institutional protocols.

Experimental Workflow
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Caption: Workflow for protein labeling with Alexa Fluor® 647 NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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